![molecular formula C17H12Cl3NO3 B2485526 3-(4-Methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole CAS No. 478066-45-4](/img/structure/B2485526.png)
3-(4-Methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole, also known as MTPOX, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MTPOX is a synthetic compound that was first synthesized in 2009 by a team of researchers led by Dr. Xiaofei Zheng at the University of California, Riverside. Since then, MTPOX has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Scientific Research Applications
Synthesis and Antimicrobial Activity of 1,2,4‐Triazoles In this study, a series of 1,2,4-triazoles, including 3-(2',4',6'-Trichlorophenoxymethyl)-4-(4"-methoxyphenyl)-5-aryl-1,2,4-triazoles, were synthesized and their antimicrobial activities were investigated. The results suggest potential applications of these compounds in combating microbial infections (Patel et al., 2003).
Neuroprotective and Neurotrophic Effects
Synthesis and Biological Activity of Novel 5-(ω-Aryloxyalkyl)oxazole Derivatives as Brain-Derived Neurotrophic Factor Inducers A series of 5-(ω-aryloxyalkyl)oxazole derivatives were synthesized, with a focus on evaluating their effects on Brain-Derived Neurotrophic Factor (BDNF) production in human neuroblastoma cells. These compounds, including derivatives of 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole, showed potential as BDNF inducers, suggesting possible applications in neuroprotective therapies (Maekawa et al., 2003).
Anti-cancer and Molecular Docking Studies
Molecular Stabilities, Conformational Analyses, and Molecular Docking Studies of Benzimidazole Derivatives as EGFR Inhibitors This study explored the anti-cancer properties and molecular interactions of various benzimidazole derivatives, including those related to 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole. The findings highlighted the potential of these compounds in cancer treatment through interactions with the Epidermal Growth Factor Receptor (EGFR) binding pocket, shedding light on their mechanism of action and therapeutic potential (Karayel, 2021).
Antitumor, Anti-inflammatory, and Antioxidant Activities
The Synthesis and Physicochemical Properties of 2-(5-Methoxyphenyl-1H-1,2,4-Triazole-3-ylthio) Acetonitriles and Their Iminoethers This research delved into the synthesis and properties of a class of compounds, including derivatives of 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole, revealing potential pharmacological activities such as antitumor, anti-inflammatory, and antioxidant. These findings underscore the therapeutic potential and diverse applications of these compounds in medicinal chemistry (Sameluk & Kaplaushenko, 2015).
properties
IUPAC Name |
3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl3NO3/c1-22-11-4-2-10(3-5-11)16-6-12(24-21-16)9-23-17-8-14(19)13(18)7-15(17)20/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDKSIFTWYOKTFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=C2)COC3=CC(=C(C=C3Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.